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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core radiological

characteristics of Nickel-63 (⁶³Ni) sources. It is designed to serve as a vital resource for

professionals in research, science, and drug development who utilize or are exploring the

applications of this radionuclide. This guide delves into the fundamental properties of ⁶³Ni, its

production, and the methodologies for its characterization, with a strong emphasis on

quantitative data and detailed experimental protocols.

Core Radiological Properties of Nickel-63
Nickel-63 is a radioisotope of nickel that is produced artificially in nuclear reactors.[1] It is a

pure beta (β⁻) emitter, meaning it decays by emitting an electron and an electron antineutrino

from its nucleus.[2] This decay process transforms ⁶³Ni into a stable isotope of copper, Copper-

63 (⁶³Cu).[1] Due to the nature of its decay, ⁶³Ni does not emit significant gamma radiation,

which is a key characteristic for many of its applications.[1]

The radiological properties of Nickel-63 are summarized in the table below for easy reference

and comparison.
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Property Value Units

Half-Life 100.1[1][3], 101.2[2][4] Years

Decay Mode Beta (β⁻) -

Maximum Beta Energy

(Eβmax)
66[3], 66.977(15)[2] keV

Average Beta Energy (Eβavg) 17[3], 17.425(6)[2] keV

Specific Activity 2.1 x 10¹²[5], 57.02[2] Bq/g, Ci/g

Decay Product Copper-63 (⁶³Cu) -

Maximum Range in Air ~5 cm

Maximum Range in Tissue <0.01 cm

Table 1: Key Radiological Properties of Nickel-63

Production and Physical Forms of Nickel-63
Sources
Nickel-63 is synthetically produced through the neutron irradiation of the stable isotope Nickel-

62 (⁶²Ni) in a nuclear reactor.[2] This process involves the capture of a neutron by the ⁶²Ni

nucleus, which then becomes ⁶³Ni.[2] The primary production route is the ⁶²Ni(n,γ)⁶³Ni reaction.

[2] To achieve high specific activity, highly enriched ⁶²Ni targets are irradiated for extended

periods at high neutron flux.[4]

Following irradiation, the ⁶³Ni must be chemically separated and purified from the target

material and any activation byproducts.[4] Common impurities that need to be removed include

isotopes of cobalt and chromium.[4] Purification is often achieved through techniques like anion

exchange chromatography.[4]

Nickel-63 sources are available in various physical and chemical forms to suit different

applications. Common forms include:
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Electroplated Foils: ⁶³Ni is often electroplated onto a thin substrate, such as nickel or gold

foil.[6][7] This creates a stable and durable sealed source.

Chloride Solution: ⁶³Ni can be supplied as a chloride solution, typically in 0.1 M HCl.[8] This

form is often used for preparing custom sources or in chemical tracing experiments.

Dried Chloride Solid: The chloride solution can be evaporated to produce a dried solid form

of ⁶³Ni.[8]

Experimental Protocols for Characterization
Accurate characterization of Nickel-63 sources is crucial for their safe and effective use. The

most common method for determining the activity of ⁶³Ni is liquid scintillation counting, owing to

its high counting efficiency for low-energy beta emitters.

Activity Measurement by Liquid Scintillation Counting
(LSC)
Principle: Liquid scintillation counting is a technique used to measure the activity of beta-

emitting radionuclides. The sample containing ⁶³Ni is mixed with a liquid scintillation cocktail.

The beta particles emitted by the ⁶³Ni transfer energy to the solvent molecules in the cocktail,

which in turn transfer that energy to fluorescent solutes (fluors). The fluors then emit photons of

light, which are detected by photomultiplier tubes in the LSC instrument. The rate of light

emission is proportional to the activity of the radionuclide in the sample.

Detailed Methodology:

Sample Preparation:

For solid samples (e.g., wipes for contamination surveys), place the sample directly into a

liquid scintillation vial.

For liquid samples, an aliquot of the ⁶³Ni solution is pipetted into the vial.

If chemical separation is required to remove interfering elements, a common procedure

involves the precipitation of nickel with dimethylglyoxime (DMG). The purified nickel is then

redissolved and prepared for LSC.[9]
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Addition of Scintillation Cocktail:

Add a suitable volume of a gel-forming scintillation cocktail to the vial containing the

sample. The cocktail is designed to efficiently convert the beta particle energy into light.

Quench Correction:

"Quenching" refers to any process that reduces the efficiency of the energy transfer and

light emission, leading to an underestimation of the activity. Quenching can be caused by

colored substances or chemicals in the sample.

A quench curve must be generated to correct for this effect. This is typically done by

preparing a set of standards with a known activity of a suitable radionuclide (often ³H is

used for ⁶³Ni due to its similar low beta energy) and varying amounts of a quenching

agent.[2] By measuring the counting efficiency for each standard, a relationship between

the quench level and efficiency can be established.

Counting:

Place the sample vials in the liquid scintillation counter.

Set the energy window of the counter to encompass the beta spectrum of ⁶³Ni (typically 0

to 67 keV).[1]

Acquire data for a sufficient amount of time to achieve the desired statistical precision.

Data Analysis:

The instrument's software will use the quench curve to determine the counting efficiency

for each sample.

The activity of the sample is then calculated using the following formula: Activity (Bq) =

(Net Count Rate (cps)) / (Counting Efficiency)

Bremsstrahlung Radiation
While ⁶³Ni is a pure beta emitter, a secondary type of radiation known as bremsstrahlung

(braking radiation) can be produced. This occurs when the high-energy beta particles are
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decelerated by the electric fields of atomic nuclei in the source material or surrounding

shielding.[10][11] The energy of the bremsstrahlung photons can range up to the maximum

energy of the beta particles (66.9 keV). For low atomic number shielding materials like plastic,

the production of bremsstrahlung is minimized.[12]
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Caption: Beta decay of Nickel-63 to stable Copper-63.

Experimental Workflow for ⁶³Ni Activity Measurement
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Caption: General workflow for ⁶³Ni activity measurement using LSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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